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Compound of Interest

Compound Name: 2-Acetyl-5-methylfuran

Cat. No.: B071968 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical protocols

for the handling and disposal of 2-Acetyl-5-methylfuran in a laboratory setting. Adherence to

these procedures is essential for ensuring the safety of all personnel and maintaining a secure

research environment.

Hazard Identification and Personal Protective
Equipment (PPE)
2-Acetyl-5-methylfuran is a combustible liquid that is harmful if swallowed.[1] It is imperative

to use appropriate personal protective equipment (PPE) to minimize exposure and mitigate

risks. The following table summarizes the required PPE for handling this chemical.
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PPE Category Specific Requirements Rationale

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber).
To prevent skin contact.

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles. A face shield is

recommended when handling

larger quantities.

To protect eyes from splashes

and vapors.

Body Protection
A flame-retardant lab coat, fully

buttoned.

To protect skin and clothing

from spills.

Respiratory Protection

Use in a well-ventilated area,

preferably within a chemical

fume hood. If a fume hood is

not available, a NIOSH-

approved respirator with an

organic vapor cartridge is

required.

To prevent inhalation of

harmful vapors.

Step-by-Step Handling Procedures
Follow these procedural steps to ensure the safe handling of 2-Acetyl-5-methylfuran:

2.1. Preparation and Precautionary Measures

Review Safety Data Sheet (SDS): Before commencing any work, thoroughly read and

understand the SDS for 2-Acetyl-5-methylfuran.

Ensure Proper Ventilation: All handling of 2-Acetyl-5-methylfuran must be conducted in a

well-ventilated area, with a certified chemical fume hood being the preferred location.[2]

Gather all necessary PPE and spill control materials.

Remove Ignition Sources: Ensure the work area is free of open flames, hot plates, and other

potential ignition sources.[1]
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2.2. Chemical Handling

Dispensing: When transferring the chemical, do so carefully to avoid splashing. Use a funnel

for transferring between containers.

Heating: Do not heat 2-Acetyl-5-methylfuran with an open flame. Use a water bath, heating

mantle, or other controlled heating source.

Avoid Inhalation and Contact: Do not breathe in vapors and avoid contact with skin and eyes.

2.3. Post-Handling

Securely Seal Containers: Tightly close all containers of 2-Acetyl-5-methylfuran
immediately after use.

Clean Work Area: Decontaminate the work surface with an appropriate solvent and cleaning

agent.

Wash Hands: Thoroughly wash hands with soap and water after handling the chemical, even

if gloves were worn.

Storage and Segregation
Proper storage is critical to prevent accidents and maintain the chemical's integrity.

Storage Parameter Guideline

Location Store in a cool, dry, and well-ventilated area.

Ignition Sources Keep away from heat, sparks, and open flames.

Incompatible Materials
Segregate from strong oxidizing agents, strong

bases, and strong reducing agents.

Container
Keep in a tightly sealed, properly labeled

container.

Spill and Emergency Procedures
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In the event of a spill or exposure, immediate and appropriate action is crucial.

Small Spills:

Alert personnel in the immediate area.

Wearing appropriate PPE, absorb the spill with an inert material (e.g., sand, vermiculite).

Collect the absorbed material into a sealed container for disposal.

Clean the spill area with a suitable solvent.

Large Spills:

Evacuate the area immediately.

Contact the institution's emergency response team.

In Case of Exposure:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, lifting the upper and lower eyelids occasionally. Seek medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. Seek medical attention if irritation persists.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Disposal Plan
All waste containing 2-Acetyl-5-methylfuran must be treated as hazardous waste.

5.1. Waste Collection
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Collect all waste (including contaminated materials like gloves and absorbent pads) in a

dedicated, properly labeled, and sealed hazardous waste container.

Do not mix with other waste streams unless compatibility is confirmed. Specifically, do not

mix with incompatible materials such as strong oxidizing agents.

5.2. Waste Disposal Procedure

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name

"2-Acetyl-5-methylfuran," and the approximate quantity.

Storage: Store the waste container in a designated satellite accumulation area, away from

ignition sources and incompatible materials.

Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) office

to arrange for the pickup and disposal of the hazardous waste.

Regulatory Compliance: Disposal must be carried out by a licensed hazardous waste

disposal company in accordance with all local, state, and federal regulations. Incineration is

a common disposal method for flammable organic waste.[3]

Quantitative Data Summary
The following table summarizes key quantitative properties of 2-Acetyl-5-methylfuran:

Property Value Reference

Molecular Formula C₇H₈O₂

Molecular Weight 124.14 g/mol

Appearance Clear to light yellow liquid [4]

Boiling Point 100-101 °C at 25 mmHg [5]

Density 1.066 g/mL at 25 °C [4]

Flash Point 71 °C (159.8 °F)

Solubility Slightly soluble in water [4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b071968?utm_src=pdf-body
https://iwaste.epa.gov/guidance/natural-disaster/fact-sheets/types-of-waste?id=school-chemistry-labs
https://www.benchchem.com/product/b071968?utm_src=pdf-body
https://www.bu.edu/ehs/environmental/programs-services/chemical-waste/chemical-waste-management-guide/
https://www.researchgate.net/publication/354560692_Environmental_bio-oxidation_of_toxic_furan_by_the_co-recycling_of_waste_fermented_broth_and_rest_cells
https://www.bu.edu/ehs/environmental/programs-services/chemical-waste/chemical-waste-management-guide/
https://www.bu.edu/ehs/environmental/programs-services/chemical-waste/chemical-waste-management-guide/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b071968?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational Workflow
The following diagram illustrates the logical workflow for the safe handling of 2-Acetyl-5-
methylfuran.
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Workflow for Handling 2-Acetyl-5-methylfuran
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Caption: Logical workflow for the safe handling of 2-Acetyl-5-methylfuran.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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